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Compound of Interest

Compound Name: 1-(Azidomethyl)-2-fluorobenzene
CAS No.: 62284-30-4
Cat. No.: B1287388
Get Quote
. J

CAS Number: 62284-30-4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(azidomethyl)-2-fluorobenzene,
a key reagent in bioconjugation and medicinal chemistry. The document details its chemical
and physical properties, provides explicit experimental protocols for its synthesis and
application, and outlines its primary use in Copper(l)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) reactions, a cornerstone of “click chemistry."

Chemical and Physical Properties

1-(Azidomethyl)-2-fluorobenzene, also known as 2-fluorobenzyl azide or o-fluorobenzyl
azide, is a fluorinated organic azide.[1][2] Its molecular structure incorporates a fluorine atom
and an azide group on a benzyl backbone, making it a valuable building block for the synthesis
of more complex molecules, particularly 1,2,3-triazoles.[1][3]

Quantitative Data Summary
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The key quantitative properties of 1-(azidomethyl)-2-fluorobenzene are summarized in the
tables below.

Table 1: General and Computed Properties

Property Value Source
CAS Number 62284-30-4 [4]
Molecular Formula C7HeFNs [1][5]
Molecular Weight 151.14 g/mol [11[5]
Purity (Typical) >97.0% (HPLC) [6]

Typically supplied as a solution

Form (~0.5 M in tert-butyl methyl [6]
ether)

Topological Polar Surface Area  14.4 A2 [1]

Rotatable Bond Count 2 [1]

Hydrogen Bond Donor Count 0 [1]

Hydrogen Bond Acceptor
ydrog p 3 [1]
Count

Table 2: Spectroscopic Data (Nuclear Magnetic Resonance)

Chemical Shift (6) /
Nucleus Solvent Source

ppm

7.26 (m, ArH), 7.09
1H NMR CDCls (500 MHz) (td, ArH), 7.03 (dd, [7]
ArH), 4.33 (s, -CHz-)

162.17, 160.20,
13C NMR CDClIs (125 MHz) 130.74, 130.57, [7]
124.75, 115.97, 48.79

19F NMR CDCls (470 MHz) -117.98 [7]
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Safety and Handling

1-(Azidomethyl)-2-fluorobenzene is a hazardous chemical and should be handled with
appropriate safety precautions in a well-ventilated fume hood. It is classified as a flammable
liquid and causes skin and serious eye irritation.[4][6]

» Signal Word: Danger[6]

e Hazard Statements: H225 (Highly flammable liquid and vapor), H315 (Causes skin irritation),
H319 (Causes serious eye irritation)[6]

o Storage: Store at 2-8°C in a tightly closed container.[6]

Caution: Organic azides are potentially explosive. Reactions should not be carried out on a
large scale without appropriate safety assessments. Necessary precautions, including the use
of safety glasses and a fume hood, should be taken.[7]

Experimental Protocols

Detailed methodologies for the synthesis of 1-(azidomethyl)-2-fluorobenzene and its
subsequent use in click chemistry are provided below.

Synthesis of 1-(Azidomethyl)-2-fluorobenzene

This protocol is adapted from a documented synthesis of 2-fluorobenzylazide.[7] The reaction
proceeds via a nucleophilic substitution of the bromide in 2-fluorobenzyl bromide with sodium
azide.

Materials:

2-Fluorobenzyl bromide (189 mg, 1 mmol)[7]

Sodium azide (NaNs) (97.5 mg, 1.5 mmol)[7]

Solvent (e.g., Dimethylformamide - DMF)

Deionized water
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o Extraction solvent (e.g., Ethyl acetate)

e Drying agent (e.g., Anhydrous MgSOa4)

Procedure:

e Dissolve 2-fluorobenzyl bromide (189 mg, 1 mmol) in a suitable solvent like DMF in a round-
bottom flask.

e Add sodium azide (97.5 mg, 1.5 mmol) to the solution.

« Stir the reaction mixture at room temperature. Monitor the reaction progress using Thin Layer
Chromatography (TLC).

e Upon completion, quench the reaction by adding deionized water.

o Extract the product into an organic solvent such as ethyl acetate (3x volumes).

o Combine the organic layers and wash with brine.

o Dry the organic layer over anhydrous MgSOu4, filter, and concentrate the solvent under
reduced pressure to yield the product.

e The expected yield for this synthesis is approximately 75%, resulting in an oily product.[7]

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.rsc.org/suppdata/c9/gc/c9gc00894b/c9gc00894b1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

2-Fluorobenzyl Bromide Sodium Azide (NaNs)
(2 mmol) (1.5 mmol)

Process

Dissolve in DMF

ucleophilic
ubstitution

Stir at RT

:

Aqueous Workup &
Extraction

i

Dry & Concentrate

1-(Azidomethyl)-2-fluorobenzene
(Oily Product, ~75% Yield)

Click to download full resolution via product page

Caption: Synthesis workflow for 1-(azidomethyl)-2-fluorobenzene.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)
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A general reverse-phase HPLC method can be used to assess the purity of the synthesized
product.

Instrumentation and Conditions:

e HPLC System: Standard HPLC with a UV-Vis or Diode Array Detector (DAD).

e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size).

o Mobile Phase: An isocratic or gradient mixture of Acetonitrile and Water (e.g., starting at
60:40 v/v) containing 0.1% formic acid or phosphoric acid.[8][9]

e Flow Rate: 1.0 mL/min.[8]

e Injection Volume: 5-20 uL.[8]

e Column Temperature: 30°C.[8]

o Detection Wavelength: Scan with DAD to determine optimal wavelength, or use a fixed
wavelength (e.g., 254 nm).

Procedure:

Prepare a dilute solution of the 1-(azidomethyl)-2-fluorobenzene sample in the mobile
phase.

Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

Inject the sample onto the column.

Acquire the chromatogram and integrate the peak areas to determine the purity percentage.

Application in Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

1-(Azidomethyl)-2-fluorobenzene is an ideal reagent for CUAAC, a highly efficient and
specific "click chemistry" reaction used to form a stable triazole linkage between an azide and a

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Derivatization_of_4_Trifluoromethyl_umbelliferone_for_Enhanced_HPLC_Analysis.pdf
https://www.cipac.org/images/pdf/MAM_Method_Rev_21_June_2020.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Derivatization_of_4_Trifluoromethyl_umbelliferone_for_Enhanced_HPLC_Analysis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Derivatization_of_4_Trifluoromethyl_umbelliferone_for_Enhanced_HPLC_Analysis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Derivatization_of_4_Trifluoromethyl_umbelliferone_for_Enhanced_HPLC_Analysis.pdf
https://www.benchchem.com/product/b1287388/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-azidomethyl-2-fluorobenzene
https://www.benchchem.com/product/b1287388/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-azidomethyl-2-fluorobenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

terminal alkyne.[3][10] This reaction is widely used for bioconjugation, such as labeling proteins
or DNA.[10][11]

Materials:

1-(Azidomethyl)-2-fluorobenzene solution (azide component)

An alkyne-modified molecule (e.g., a protein, DNA, or small molecule)
Copper(ll) sulfate (CuSOa)

Reducing agent: Sodium ascorbate

Copper-stabilizing ligand (optional but recommended): Tris-(benzyltriazolylmethyl)amine
(TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) for aqueous solutions.[12]

Buffer (e.g., Phosphate-buffered saline - PBS)

Solvent (e.g., DMSO, water)

Procedure (General Protocol for Labeling):

Dissolve the alkyne-modified biomolecule in an appropriate buffer.
Add the 1-(azidomethyl)-2-fluorobenzene solution.

In a separate tube, prepare the copper catalyst solution by premixing CuSOa4 and the
stabilizing ligand (e.g., THPTA).[12]

Add the copper catalyst solution to the reaction mixture.
Initiate the reaction by adding a fresh solution of the reducing agent, sodium ascorbate.[12]

Incubate the reaction at room temperature for 1-4 hours, or overnight. The reaction is often
complete within 30-60 minutes.[12]

The resulting triazole-linked conjugate can then be purified by methods appropriate for the
biomolecule, such as precipitation, dialysis, or chromatography.[11]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.organic-chemistry.org/namedreactions/click-chemistry.shtm
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Azidobenzene_Click_Chemistry_in_Bioconjugation.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Azidobenzene_Click_Chemistry_in_Bioconjugation.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://www.benchchem.com/product/b1287388/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-azidomethyl-2-fluorobenzene
https://www.broadpharm.com/web/images/protocols/Click%20Chemistry%20Protocol.pdf
https://www.benchchem.com/product/b1287388/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-azidomethyl-2-fluorobenzene
https://www.broadpharm.com/web/images/protocols/Click%20Chemistry%20Protocol.pdf
https://www.broadpharm.com/web/images/protocols/Click%20Chemistry%20Protocol.pdf
https://www.broadpharm.com/web/images/protocols/Click%20Chemistry%20Protocol.pdf
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_Azide_Alkyne_labeling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287388?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Catalyst System

THPTA Ligand Sodium Ascorbate
Clepepzall) Stz (Stabilizer) (Reducing Agent)
Reduction
Cu(Il) -> Cu(l)
Core Components
1-(Azidomethyl)-2-fluorobenzene Alkyne-Modified Molecule -
(Azide Source) (e.g., Protein, DNA) e

\ Catalyzes Cycloaddition
A

Incubate at Room Temp

Stable 1,2,3-Triazole
Linked Conjugate

Click to download full resolution via product page

Caption: General workflow for a CuAAC "Click Chemistry" reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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